Fmoc-Ala-(Dmb)Gly-OH
Overview
Description
“Fmoc-Ala-(Dmb)Gly-OH” is a dipeptide that offers the same benefits as pseudoproline dipeptides in Fmoc SPPS but for peptide sequences containing Gly . It is extremely easy to use . The empirical formula is C29H30N2O7 and the molecular weight is 518.56 g/mol .
Synthesis Analysis
Standard coupling methods like PyBOP/DIPEA or DIPCDI/HOBt can be used for their introduction . An efficient multigram synthesis of alkynyl amino acid Fmoc-l-homopropargylglycine-OH is described . A double Boc protection is optimized for high material throughput, and the key Seyferth-Gilbert homologation is optimized to avoid racemization .Molecular Structure Analysis
The molecular structure of “Fmoc-Ala-(Dmb)Gly-OH” is represented by the empirical formula C29H30N2O7 .Chemical Reactions Analysis
“Fmoc-Ala-(Dmb)Gly-OH” is an excellent reagent for enhancing synthetic efficiency of glycine-containing peptides by Fmoc SPPS . The use of this derivative prevents aggregation during chain assembly, thereby leading to faster and more predictable acylation and deprotection reactions .Physical And Chemical Properties Analysis
“Fmoc-Ala-(Dmb)Gly-OH” is a white to slight yellow to beige powder . It is clearly soluble in 1 mmole in 2 ml DMF . The optical rotation α 25/D (c=1 in methanol) is -26.5 - -21.5 ° .Scientific Research Applications
1. Enhancing Synthetic Efficiency of Glycine-Containing Peptides Fmoc-Ala-(Dmb)Gly-OH is an excellent reagent for enhancing the synthetic efficiency of glycine-containing peptides by Fmoc SPPS . It can be used to introduce a Gly immediately before an Asp residue and help promote cyclization of Gly-containing peptides .
Preventing Aggregation During Chain Assembly
The use of Fmoc-Ala-(Dmb)Gly-OH prevents aggregation during chain assembly, thereby leading to faster and more predictable acylation and deprotection reactions . This makes it a valuable tool in peptide synthesis.
Use in Standard Coupling Methods
Fmoc-Ala-(Dmb)Gly-OH is extremely easy to use. Standard coupling methods like PyBOP/DIPEA or DIPCDI/HOBt can be used for its introduction . This makes it a versatile reagent in various peptide synthesis protocols.
Removal of the Dmb Group
The removal of the Dmb group and regeneration of the glycine residue occurs during the course of standard TFA-mediated cleavage reaction . This property is beneficial in the synthesis of complex peptides.
5. Use in the Synthesis of Pseudoproline Dipeptides Fmoc-Ala-(Dmb)Gly-OH offers the same benefits as pseudoproline dipeptides in Fmoc SPPS . Pseudoproline dipeptides are important in the synthesis of peptides as they can improve the efficiency and yield of peptide synthesis.
Storage and Stability
Fmoc-Ala-(Dmb)Gly-OH is stable and can be stored at 2-8°C , making it convenient for long-term use in research laboratories.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[(2,4-dimethoxyphenyl)methyl-[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoyl]amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N2O7/c1-18(28(34)31(16-27(32)33)15-19-12-13-20(36-2)14-26(19)37-3)30-29(35)38-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-14,18,25H,15-17H2,1-3H3,(H,30,35)(H,32,33)/t18-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDFPJNCCCPIHR-SFHVURJKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(CC1=C(C=C(C=C1)OC)OC)CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N(CC1=C(C=C(C=C1)OC)OC)CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-Ala-(Dmb)Gly-OH | |
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